![molecular formula C9H13ClN2S B1361988 1-[(5-Chlorothien-2-yl)methyl]piperazine CAS No. 55513-18-3](/img/structure/B1361988.png)
1-[(5-Chlorothien-2-yl)methyl]piperazine
Overview
Description
“1-[(5-Chlorothien-2-yl)methyl]piperazine” is a biochemical compound with the molecular formula C9H13ClN2S and a molecular weight of 216.73 . It’s primarily used for research purposes .
Synthesis Analysis
The synthesis of piperazine derivatives, such as “this compound”, has been a topic of recent research . Methods include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing an amino group, parallel solid-phase synthesis, and photocatalytic synthesis .Molecular Structure Analysis
The molecular structure of “this compound” is represented by the formula C9H13ClN2S . The structure includes a piperazine ring, which is a six-membered ring with two nitrogen atoms at opposite positions in the ring.Chemical Reactions Analysis
While specific chemical reactions involving “this compound” are not detailed in the available resources, piperazine derivatives are known to be versatile in organic synthesis and can be used to synthesize other organic compounds .Physical And Chemical Properties Analysis
“this compound” has a molecular weight of 216.73 and a molecular formula of C9H13ClN2S . Additional physical and chemical properties such as melting point, boiling point, and solubility are not provided in the available resources.Scientific Research Applications
Pharmacological Evaluation of Piperazine Derivatives :
- Kumar, J., Chawla, G., Akhtar, M., Sahu, Kapendra, Rathore, V., & Sahu, S. (2017) discussed the antidepressant and antianxiety activities of novel piperazine compounds in mice. These compounds were synthesized and their chemical structures validated by various methods, including IR, 1 H NMR, 13 C-NMR, and mass spectrometry (Kumar et al., 2017).
Antibacterial and MurB Inhibitors :
- Mekky, A. E. M., & Sanad, S. (2020) synthesized novel bis(pyrazole-benzofuran) hybrids linked via piperazine and evaluated them as bacterial biofilm and MurB inhibitors. These compounds showed significant antibacterial efficacies and biofilm inhibition activities (Mekky & Sanad, 2020).
Antidiabetic Applications :
- Le Bihan, G., Rondu, F., Pelé-Tounian, A., Wang, X., Lidy, S., Touboul, E., Lamouri, A., Dive, G., Huet, J., Pfeiffer, B., Renard, P., Guardiola‐Lemaître, B., Manechez, D., Pénicaud, L., Ktorza, A., & Godfroid, J. (1999) identified piperazine derivatives as antidiabetic compounds. Their study in a rat model of diabetes highlighted the potential of these compounds in improving glucose tolerance (Le Bihan et al., 1999).
Development of Radiotracers :
- Abate, C., Niso, M., Lacivita, E., Mosier, P., Toscano, A., & Perrone, R. (2011) explored the creation of novel analogues of a piperazine compound for potential use as positron emission tomography radiotracers. These analogues were designed to have reduced lipophilicity (Abate et al., 2011).
ORL1-selective Antagonists :
- Okamoto, O., Kobayashi, K., Kawamoto, H., Ito, S., Yoshizumi, T., Yamamoto, I., Hashimoto, M., Shimizu, A., Takahashi, H., Ishii, Y., Ozaki, S., & Ohta, H. (2008) discovered ORL1-selective antagonists with oral bioavailability and brain penetrability. They focused on optimizing the pharmacophore for potent and selective ORL1 antagonist activity (Okamoto et al., 2008).
Safety and Hazards
Biochemical Analysis
Biochemical Properties
1-[(5-Chlorothien-2-yl)methyl]piperazine plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. For instance, it has been observed to bind with certain proteases, influencing their activity . The nature of these interactions often involves the formation of hydrogen bonds and hydrophobic interactions, which stabilize the compound within the active site of the enzyme . This binding can lead to either inhibition or activation of the enzyme, depending on the specific context of the reaction.
Cellular Effects
The effects of this compound on cellular processes are diverse. It has been shown to influence cell signaling pathways, gene expression, and cellular metabolism . For example, in certain cell types, this compound can modulate the activity of signaling molecules such as kinases and phosphatases, leading to altered cellular responses . Additionally, this compound can affect the expression of specific genes, either upregulating or downregulating their transcription . These changes in gene expression can subsequently impact various metabolic pathways within the cell.
Molecular Mechanism
At the molecular level, this compound exerts its effects through several mechanisms. One of the primary mechanisms involves binding to specific biomolecules, such as enzymes or receptors . This binding can result in the inhibition or activation of the target molecule, depending on the nature of the interaction . For instance, when this compound binds to an enzyme, it may block the active site, preventing substrate binding and subsequent catalysis . Alternatively, it may induce a conformational change in the enzyme, enhancing its activity . Additionally, this compound can influence gene expression by interacting with transcription factors or other regulatory proteins .
Temporal Effects in Laboratory Settings
The effects of this compound can change over time in laboratory settings. This compound is generally stable under standard laboratory conditions, but it may degrade over extended periods or under specific conditions such as high temperature or extreme pH . Long-term studies have shown that prolonged exposure to this compound can lead to sustained changes in cellular function, including alterations in cell growth and differentiation . These temporal effects are important considerations for researchers using this compound in their experiments.
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low doses, this compound may have minimal impact on the organism, while higher doses can lead to significant physiological changes . For example, at higher concentrations, this compound has been observed to cause toxicity in certain animal models, leading to adverse effects such as organ damage or behavioral changes . It is crucial to determine the appropriate dosage to balance efficacy and safety in experimental settings.
Metabolic Pathways
This compound is involved in several metabolic pathways. It interacts with various enzymes and cofactors, influencing metabolic flux and metabolite levels . For instance, this compound can be metabolized by cytochrome P450 enzymes, leading to the formation of different metabolites . These metabolites may have distinct biological activities, contributing to the overall effects of the compound on cellular metabolism .
Transport and Distribution
Within cells and tissues, this compound is transported and distributed through various mechanisms. It can interact with specific transporters or binding proteins, facilitating its movement across cellular membranes . Additionally, this compound may accumulate in certain cellular compartments, depending on its physicochemical properties and interactions with intracellular molecules . Understanding the transport and distribution of this compound is essential for elucidating its biological effects.
Subcellular Localization
The subcellular localization of this compound can influence its activity and function. This compound may be directed to specific compartments or organelles through targeting signals or post-translational modifications . For example, it may localize to the nucleus, where it can interact with transcription factors and influence gene expression . Alternatively, it may be found in the cytoplasm, where it can modulate signaling pathways and metabolic processes . The precise subcellular localization of this compound is an important factor in determining its biological effects.
properties
IUPAC Name |
1-[(5-chlorothiophen-2-yl)methyl]piperazine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13ClN2S/c10-9-2-1-8(13-9)7-12-5-3-11-4-6-12/h1-2,11H,3-7H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NPDBVJVCPISXFL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1)CC2=CC=C(S2)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13ClN2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101276108 | |
Record name | 1-[(5-Chloro-2-thienyl)methyl]piperazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101276108 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
216.73 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
55513-18-3 | |
Record name | 1-[(5-Chloro-2-thienyl)methyl]piperazine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=55513-18-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-[(5-Chloro-2-thienyl)methyl]piperazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101276108 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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